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Compound of Interest

Compound Name: 2,4',5-Trichlorobiphenyl-13C12
CAS No.: 208263-78-9
Cat. No.: B591443

Get Quote

. J

Precision Reference Standard for Isotope Dilution Mass Spectrometry

Part 1: Chemical Identity & Core Specifications

This section establishes the definitive identification data for the analyte. In regulatory and
forensic contexts, the CAS number is the primary key for chain-of-custody and safety data
sheets (SDS).

Core Identifiers
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Parameter Specification

Chemical Name 2,4' 5-Trichlorobiphenyl-13C12
IUPAC Designation PCB 31 (33Ciz2-labeled)

CAS Number (Labeled) 208263-78-9

CAS Number (Native) 16606-02-3

Chemical Formula 13C12H7Cl3

Molecular Weight 269.45 g/mol (approx.)[1][2][3]
Isotopic Enrichment > 99% 13C per carbon position

) Solid (often supplied as solution in Nonane or
Physical State
Isooctane)

Structural Configuration

The molecule consists of a biphenyl backbone where all twelve carbon atoms have been
replaced with the stable Carbon-13 isotope. Chlorine atoms are substituted at the 2, 4', and 5
positions.[4]

Key Difference from Native: The mass shift of +12 Daltons (from 12C12 to 13C12) allows for
complete spectral resolution from the native congener in mass spectrometry, eliminating
ionization suppression effects common in external calibration.

Part 2: Strategic Application (Isotope Dilution Mass
Spectrometry)
The Mechanism of IDMS

The primary application of CAS 208263-78-9 is as an Internal Standard in Isotope Dilution
Mass Spectrometry (IDMS), specifically following protocols like EPA Method 1668C.

In trace analysis (parts per quadrillion), matrix interference and extraction losses render
external calibration unreliable. By spiking the sample with 2,4',5-Trichlorobiphenyl-13C12 before
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extraction, the labeled compound behaves chemically identically to the native pollutant
throughout the workflow.

Workflow Visualization

The following diagram illustrates the self-validating logic of the IDMS workflow using this
standard.
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Caption: IDMS Logic Flow. Losses during extraction/cleanup affect native and labeled
compounds equally, canceling out errors in the final ratio calculation.

Part 3: Analytical Protocol (EPA Method 1668C)[5]

This protocol outlines the specific usage of 2,4',5-Trichlorobiphenyl-*3C12 in a high-resolution
environment.

Preparation of Standards

Stock Solution: Purchase certified standards (e.g., Cambridge Isotope Laboratories, Wellington
Laboratories) typically at 40 pg/mL in Nonane.

» Storage: Dark, < 6°C.[5]

o Stability: > 5 years if sealed; check solvent evaporation weight regularly.

Sample Spiking Procedure

¢ Aliquot: Weigh 10-20 g of solid sample (soil/sediment) or 1 L of agueous sample.
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o Spike: Add exactly 2.0 ng of 2,4',5-Trichlorobiphenyl-13C12 (typically 50 pL of a diluted
working solution) directly onto the sample matrix.

o Equilibration: Allow 1-2 hours for the solvent to evaporate and the isotope to integrate into
the matrix pores. This is critical for valid recovery data.

Instrumental Analysis (GC-HRMS)

Column: SPB-Octyl or DB-1 (Capillary column capable of resolving PCB 31 from PCB 28).
Mass Spectrometry Settings: Operate in Selected lon Monitoring (SIM) mode.

lon Type Target Congener m/z (Quantitation) m/z (Confirmation)
Native PCB 31 (Cls) 255.9613 257.9584
Labeled PCB 31-83Cai2 268.0016 269.9986

Quantification Formula:

Where:

= Concentration of native PCB 31.

= Area of native ion (m/z 255.9613).

= Concentration of 3C12 standard (CAS 208263-78-9).

= Area of labeled ion (m/z 268.0016).

= Relative Response Factor determined during calibration.[5]

Part 4: Quality Assurance & Safety
Quality Control Criteria

According to EPA 1668C, the labeled standard acts as a specific quality indicator:

o Recovery Limits: The recovery of 2,4',5-Trichlorobiphenyl-13C12 must fall between 25% and
150%.
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» Signal-to-Noise: The labeled peak must have a S/N ratio > 10:1.

« Interference: No peaks > 10% of the area of the labeled standard should appear in the
method blank.

Safety & Handling

Despite being an isotope, this compound retains the toxicity profile of a Polychlorinated
Biphenyl.

e Hazard Class: Carcinogen (Category 1B), Specific Target Organ Toxicity.
» Handling: Use only in a fume hood. Wear nitrile gloves and safety glasses.

o Disposal: Must be disposed of as hazardous chlorinated waste. High-temperature
incineration is required.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 5. mde.maryland.gov [mde.maryland.gov]
e 6. epa.gov [epa.gov]

e To cite this document: BenchChem. [Technical Monograph: 2,4',5-Trichlorobiphenyl-13C12].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b591443/docs#technical-monograph-2-4-5-
trichlorobiphenyl-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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